Cas no 846543-02-0 (1-[4-(Nonafluorobutyl)phenyl]butyl diphenyl phosphate)

• Product name: 1-[4-(Nonafluorobutyl)phenyl]butyl diphenyl phosphate
• CAS No: 846543-02-0
• MF: C₂₆H₂₂O₄F₉P
• MW: 600.41
• CID: 2805608
• PubChem ID: 71406958

1-[4-(Nonafluorobutyl)phenyl]butyl diphenyl phosphate Chemical and Physical Properties

Names and Identifiers

• 846543-02-0
• DTXSID80827555
• 1-[4-(Nonafluorobutyl)phenyl]butyl diphenyl phosphate

• Inchi： InChI=1S/C26H22F9O4P/c1-2-9-22(39-40(36,37-20-10-5-3-6-11-20)38-21-12-7-4-8-13-21)18-14-16-19(17-15-18)23(27,28)24(29,30)25(31,32)26(33,34)35/h3-8,10-17,22H,2,9H2,1H3
• InChI Key： BSJHHWZXSDOVPC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 600.11119964Da
• Monoisotopic Mass: 600.11119964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 44.8Ų